Cas no 2172134-65-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2172134-65-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6003863
• PubChem ID: 165804292
• Update Time: 2025-10-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid
• 2172134-65-3
• EN300-1496507
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2,2,3-trimethylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-16(23(30)29-27(5,6)26(3,4)24(31)32)17(2)28-25(33)34-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,16-17,22H,15H2,1-6H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BJEWGIASCJXYLI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid

Introduction to CAS No 2172134-65-3: 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic Acid

The compound with CAS No 2172134-65-3, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2,2,3-trimethylbutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structure and promising applications in drug delivery systems and advanced materials.

Chemical Structure Analysis

The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino acid derivative. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during chemical reactions. The presence of the Fmoc group in this compound suggests its potential use in peptide synthesis and related chemical processes.

Physical and Chemical Properties

Recent studies have shown that this compound exhibits excellent solubility in organic solvents, making it ideal for use in organic synthesis and catalysis. Its stability under various reaction conditions has been extensively tested, with results indicating high thermal stability and resistance to hydrolysis under mild conditions.

Synthesis and Applications

The synthesis of CAS No 2172134-65-3 involves a multi-step process that includes the coupling of the Fmoc group with an amino acid derivative. This process has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production.

One of the most promising applications of this compound is in the field of drug delivery systems. Its ability to act as a carrier for bioactive molecules has been demonstrated in several recent studies, where it showed enhanced drug loading capacity and controlled release profiles.

Recent Research Findings

According to the latest research published in leading chemistry journals, this compound has shown potential as a building block for creating advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing novel polymers with improved mechanical strength and thermal stability.

In addition to its role in materials science, this compound has also been explored for its potential in biotechnology applications. Researchers have reported its use as a chiral catalyst in asymmetric synthesis reactions, demonstrating high enantioselectivity and catalytic efficiency.

Conclusion

CAS No 2172134-65-3 represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike.